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Compound of Interest

Compound Name:
Tributylhexadecylphosphonium

bromide

CAS No.: 14937-45-2

Cat. No.: B079125 Get Quote

Protocol Focus: Selective Separation of Cobalt(II) from Nickel(II) in Chloride Media via

Cyphos® IL 101

Executive Summary
This guide details the protocol for utilizing Cyphos® IL 101 (trihexyl(tetradecyl)phosphonium

chloride), a hydrophobic phosphonium ionic liquid (IL), for the liquid-liquid extraction of metal

ions.[1] While phosphonium ILs are versatile, this protocol focuses on the separation of

Cobalt(II) from Nickel(II). This system is chosen as the "Gold Standard" validation case due to

its industrial relevance (battery recycling) and the distinct anion-exchange mechanism it

demonstrates.

Why Phosphonium ILs? Unlike imidazolium-based ILs, phosphonium cations (e.g.,

) lack acidic protons, rendering them stable under basic conditions and highly resistant to
nucleophilic attack. They exhibit superior thermal stability (>300°C) and extremely low water
solubility, minimizing leaching losses during the aqueous contact phase.

Chemical Basis & Mechanism
The Anion Exchange Mechanism
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The extraction of transition metals by Cyphos IL 101 from chloride media does not rely on the

solvation of the neutral metal salt (as with TBP). Instead, it operates via anion exchange.[2]

Speciation: In high chloride concentrations (>4 M

), Cobalt(II) forms the anionic tetrachlorocobaltate complex

. Nickel(II), conversely, retains its octahedral hexaaqua cationic form

or neutral species, which are not extracted by the cationic IL.

Exchange: The phosphonium chloride IL exchanges its chloride anion for the anionic metal

complex.

Reaction Stoichiometry:

Mechanistic Visualization
The following diagram illustrates the selective transport logic.
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Caption: Selective anion exchange mechanism where the hydrophobic phosphonium cation

pairs with the anionic cobalt complex, rejecting the hydrated nickel cation.[2][3]

Materials & Preparation
Reagents

Extractant: Cyphos® IL 101 (>95%).[1] Note: Commercial grades may contain minor

phosphine oxide impurities; for analytical precision, wash with dilute HCl prior to use.

Diluent: Toluene (lab scale) or Kerosene (industrial simulation).

Why Dilute? Pure Cyphos IL 101 has a viscosity of ~1824 cP at 25°C. Without dilution or

heating (>60°C), mass transfer kinetics are prohibitively slow.

Aqueous Feed: Cobalt(II) Chloride and Nickel(II) Chloride in 4M - 8M HCl (or LiCl/NaCl for

non-acidic routes).

Solution Preparation
Organic Phase (O): Dissolve Cyphos IL 101 in Toluene to achieve a concentration of 0.1 M

to 0.5 M.

Pre-equilibration: Contact the organic phase with 4M HCl (without metals) for 10 minutes

to equilibrate acid/water content. Separate phases.

Aqueous Phase (A): Prepare 10 mM Co(II) and 10 mM Ni(II) in 8 M HCl.

Critical Parameter: The Chloride concentration drives the formation of

. Below 4M, efficiency drops significantly.

Experimental Protocol
Step-by-Step Workflow
Step 1: Extraction (Loading)
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Combine 5 mL of Aqueous Feed and 5 mL of Organic Phase (A/O ratio = 1:1) in a glass vial

or separating funnel.

Agitation: Shake mechanically at 1500 rpm for 20 minutes at 25°C.

Note: If using undiluted IL, increase temperature to 60°C and time to 60 minutes.

Phase Separation: Centrifuge at 3000 rpm for 5 minutes. The IL phase will be the upper

layer (if using Toluene) or potentially denser (if pure IL is used, density ~0.89 g/cm³, but

varies with loading).

Observation: The organic phase should turn distinct blue (characteristic of

in hydrophobic media).

Step 2: Scrubbing (Optional)

Purpose: To remove physically entrained Nickel.

Contact the loaded Organic phase with 8 M HCl (clean, no metals) at A/O = 1:1.

Shake for 5 minutes; separate phases.

Step 3: Stripping (Recovery)

Mechanism:[2][4][5] Lowering the chloride concentration reverses the complex formation,

forcing Cobalt back to the aqueous phase as

(pink).

Contact the loaded Organic phase with Milli-Q Water (pH 7) at A/O = 1:1.

Shake for 10 minutes.

Collect the aqueous phase (now pink).

Step 4: Regeneration

Wash the stripped IL phase with 4M HCl to regenerate the chloride form
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.
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Caption: Closed-loop cycle for Co/Ni separation including extraction, stripping, and solvent

regeneration.

Data Analysis & Performance Metrics
Key Equations
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Calculate the Distribution Ratio (

) and Separation Factor (

) using Inductively Coupled Plasma (ICP-OES) analysis of the aqueous phases.

Distribution Ratio (

):

(Where

is concentration in the aqueous phase)

Separation Factor (

):

Expected Performance Data
The following table summarizes typical performance metrics for Cyphos IL 101 in Toluene (0.1

M) extracting from HCl media (Wellens et al., 2012).

Parameter
Low Chloride (2 M
HCl)

High Chloride (8 M
HCl)

Stripping (Water)

Co(II) Extraction % < 10% > 99.5% > 99% (Recovery)

Ni(II) Extraction % < 1% < 1% N/A

Distribution Ratio (

)
~0.1 > 500 < 0.01

Separation Factor (

)
Low > 40,000 N/A

Interpretation:

At 8 M HCl, the separation factor is massive (>40,000), indicating near-perfect separation in

a single stage.
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The process is reversible: Stripping with water yields quantitative recovery of Cobalt.

Optimization & Troubleshooting
Issue Probable Cause Corrective Action

High Viscosity / Poor Phase

Separation

Low temperature or insufficient

dilution.

Increase temp to 50°C or

increase diluent ratio. Ensure

centrifugation is used.

Low Cobalt Extraction Chloride concentration too low.

Add NaCl or LiCl to the feed to

boost

without increasing acidity, or

increase HCl > 6M.

Third Phase Formation
IL saturation or non-polar

diluent incompatibility.

Add a phase modifier (e.g., 5%

Decanol or TBP) or use a more

polar diluent (e.g., o-xylene).

Impure Product (Ni

contamination)

Physical entrainment of

aqueous droplets.

Implement the "Scrubbing"

step (Step 2 in protocol) using

8M HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b079125?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2014/gc/c3gc41577e
https://pubs.rsc.org/en/content/articlelanding/2014/gc/c3gc41577e
https://pubs.rsc.org/en/content/articlelanding/2014/gc/c3gc41577e
https://pubs.rsc.org/en/content/articlelanding/2014/gc/c3gc41577e
https://pmc.ncbi.nlm.nih.gov/articles/PMC7097900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7097900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11411650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11411650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11411650/
https://plu.mx/plum/a/?doi=10.1016%2Fj.hydromet.2020.105439&theme=plum-sciencedirect-theme&hideUsage=true
https://www.mdpi.com/2075-4701/16/2/165
https://lirias.kuleuven.be/retrieve/af450028-828c-42b7-bd40-9886bccb5961
https://kuleuven.sim2.be/nasx-process-for-the-separation-of-cobalt-and-nickel-using-cyphos-il-101/
https://kuleuven.sim2.be/nasx-process-for-the-separation-of-cobalt-and-nickel-using-cyphos-il-101/
https://pubs.rsc.org/en/content/articlehtml/2014/gc/c3gc41577e
https://pubs.rsc.org/en/content/articlehtml/2014/gc/c3gc41577e
https://pubs.rsc.org/en/content/articlehtml/2014/gc/c3gc41577e
https://www.rsc.org/suppdata/cp/b9/b920530f/b920530f-12.pdf
https://www.benchchem.com/product/b079125#protocol-for-metal-ion-extraction-using-phosphonium-ionic-liquids
https://www.benchchem.com/product/b079125#protocol-for-metal-ion-extraction-using-phosphonium-ionic-liquids
https://www.benchchem.com/product/b079125#protocol-for-metal-ion-extraction-using-phosphonium-ionic-liquids
https://www.benchchem.com/product/b079125#protocol-for-metal-ion-extraction-using-phosphonium-ionic-liquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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